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Compound of Interest

Compound Name: 4-Chlorobenzoylacetonitrile

Cat. No.: B015066 Get Quote

An In-depth Technical Guide to 4-Chlorobenzoylacetonitrile

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 4640-66-8

This technical guide provides a comprehensive overview of 4-Chlorobenzoylacetonitrile, a

key chemical intermediate. The document details its chemical and physical properties, safety

information, and potential applications, with a focus on its relevance to researchers in organic

synthesis and drug discovery.

Chemical and Physical Properties
4-Chlorobenzoylacetonitrile is a solid compound with the chemical formula C₉H₆ClNO.[1] Its

molecular weight is 179.60 g/mol .[1]
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Property Value Source

Molecular Formula C₉H₆ClNO [1]

Molecular Weight 179.60 g/mol [1]

Appearance Solid

Melting Point 129-133 °C [1]

InChI
1S/C9H6ClNO/c10-8-3-1-7(2-

4-8)9(12)5-6-11/h1-4H,5H2
[1]

SMILES Clc1ccc(cc1)C(=O)CC#N [1]

Safety Information
4-Chlorobenzoylacetonitrile is classified as a warning-level hazard. It is known to cause skin

and serious eye irritation and may cause respiratory irritation.[1][2]

Hazard Statement Code

Causes skin irritation H315

Causes serious eye irritation H319

May cause respiratory irritation H335

Precautionary Statements: P261, P264, P271, P280, P302+P352, P305+P351+P338[1]

Applications in Synthesis
4-Chlorobenzoylacetonitrile serves as a valuable building block in organic synthesis. While

specific applications in drug development are not extensively documented in publicly available

literature, its bifunctional nature, possessing both a nitrile and a ketone group attached to a

chlorophenyl ring, suggests its utility as a precursor for a variety of more complex molecules.

Chlorinated organic compounds are of significant interest in medicinal chemistry, with over 250

FDA-approved drugs containing chlorine.[3] The presence of the chlorine atom can influence

the pharmacokinetic and pharmacodynamic properties of a molecule.[3]
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Generalized Synthesis Approach
A specific, detailed experimental protocol for the synthesis of 4-Chlorobenzoylacetonitrile is

not readily available in the reviewed literature. However, a plausible synthetic route can be

inferred from procedures for structurally similar compounds. A common method for the

synthesis of β-ketonitriles involves the acylation of a nitrile. For instance, the synthesis of

related compounds often employs a Claisen condensation-type reaction.

The following diagram illustrates a generalized workflow for such a synthesis.
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Caption: Generalized workflow for the synthesis of 4-Chlorobenzoylacetonitrile.

Biological Activity and Signaling Pathways
Based on the available literature, there is no specific information detailing the biological activity

or the involvement of 4-Chlorobenzoylacetonitrile in any signaling pathways. Further

research would be required to elucidate any potential pharmacological effects or mechanisms

of action.

Conclusion
4-Chlorobenzoylacetonitrile is a chemical intermediate with well-defined physical and

chemical properties. Its structural features make it a potentially useful starting material for the
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synthesis of more complex molecules, particularly in the context of drug discovery where

chlorinated compounds have shown significant therapeutic value. While detailed biological

studies and specific synthesis protocols are not widely reported, the foundational information

provided in this guide serves as a valuable resource for researchers and scientists in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Chlorobenzoylacetonitrile 97 4640-66-8 [sigmaaldrich.com]

2. 4-Chlorobenzoylacetonitrile | C9H6ClNO | CID 138308 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for
drug discovery: A critical review - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [4-Chlorobenzoylacetonitrile CAS number and
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b015066#4-chlorobenzoylacetonitrile-cas-number-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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